Cas no 173550-33-9 (Compound W)
Compound W structure
Product Name:Compound W
CAS No:173550-33-9
MF:C19H12N2O8
MW:396.307185173035
MDL:MFCD02093450
CID:905884
PubChem ID:87564990
Update Time:2025-04-19
Compound W Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Bis(4-nitrophenoxy)benzoic acid
- Compound W
- 3,5-BIS(4-NITROPHENOXY)BENZOIC ACID 98+%
- gamma-Secretase Modulator, CW
- JOSXKPZXMVHRKU-UHFFFAOYSA-
- JOSXKPZXMVHRKU-UHFFFAOYSA-N
- HMS3677N21
- HMS3413N21
- HMS3269J17
- 3,5-bis (4-nitrophenoxy) benzoic acid
- (3,5-bis(4-nitrophenoxy)benzoic acid)
- Benzoic acid, 3,5-bis(4-nitrophenoxy)-
- EN002659
- AX8164137
- MFCD02093450
- AKOS015833412
- BRD-K98143539-001-01-4
- AS-63608
- CHEBI:113561
- 3,5-Bis(4-nitrophenoxy)benzoic Acid, 98%
- AKOS040745154
- NCGC00167814-01
- CHEMBL1553155
- J-010919
- 173550-33-9
- 3,5-Bis(4-Nitrophenoxy)benzoicacid
- DTXSID10587892
- Q27194457
- Bisnitrophenoxybenzoicacid
- CS-0028048
- InChI=1/C19H12N2O8/c22-19(23)12-9-17(28-15-5-1-13(2-6-15)20(24)25)11-18(10-12)29-16-7-3-14(4-8-16)21(26)27/h1-11H,(H,22,23)
- HY-103539
- B2120
- SCHEMBL264541
- compound-w
- BRD-K98143539-001-02-2
- A10600
-
- MDL: MFCD02093450
- Inchi: 1S/C19H12N2O8/c22-19(23)12-9-17(28-15-5-1-13(2-6-15)20(24)25)11-18(10-12)29-16-7-3-14(4-8-16)21(26)27/h1-11H,(H,22,23)
- InChI Key: JOSXKPZXMVHRKU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=C(C(=O)O)C=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 396.05900
- Monoisotopic Mass: 396.05936535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 147
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 229.0 to 233.0 deg-C
- Boiling Point: 577.7±50.0 °C at 760 mmHg
- Flash Point: 303.2±30.1 °C
- Refractive Index: 1.666
- PSA: 147.40000
- LogP: 5.83220
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Compound W Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Storage Condition:4° CStore…,-4℃Store…Better
Compound W Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Compound W Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2120-5G |
3,5-Bis(4-nitrophenoxy)benzoic Acid |
173550-33-9 | >98.0%(T)(HPLC) | 5g |
¥1880.00 | 2024-04-17 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22678-2 mg |
Compound W |
173550-33-9 | 99.71% | 2mg |
¥276.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22678-5 mg |
Compound W |
173550-33-9 | 99.71% | 5mg |
¥395.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22678-10 mg |
Compound W |
173550-33-9 | 99.71% | 10mg |
¥565.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22678-25 mg |
Compound W |
173550-33-9 | 99.71% | 25mg |
¥987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22678-50 mg |
Compound W |
173550-33-9 | 99.71% | 50mg |
¥1527.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22678-100 mg |
Compound W |
173550-33-9 | 99.71% | 100MG |
¥2137.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22678-200 mg |
Compound W |
173550-33-9 | 99.71% | 200mg |
¥2991.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15532-50mg |
Compound W |
173550-33-9 | 98% | 50mg |
¥1305.00 | 2023-09-09 | |
| abcr | AB137986-5 g |
3,5-Bis(4-nitrophenoxy)benzoic acid; . |
173550-33-9 | 5g |
€314.50 | 2023-05-09 |
Compound W Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
173550-33-9 (Compound W) Related Products
- 228401-44-3(Benzoic acid, 2-methoxy-5-(4-nitrophenoxy)-)
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- 16309-45-8(4-(4-Nitrophenoxy)benzoic acid)
- 183270-46-4(Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester)
- 87740-05-4(4-(4-nitrophenoxy)methylbenzoic acid)
- 62290-39-5(Benzoic acid, 4-[(4-nitrophenyl)methoxy]-)
- 103440-97-7(Benzoic acid,3-ethoxy-5-nitro-)
- 173550-32-8(Benzoic acid, 3,5-bis(4-nitrophenoxy)-, methyl ester)
- 99847-17-3(4-(3-Nitrophenoxy)-benzoic acid)
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